Cas no 5683-31-8 (3-(Trimethylsilyl)propiolic acid)

• Product Name: 3-(Trimethylsilyl)propiolic acid
• CAS No: 5683-31-8
• MF: C₆H₁₀O₂Si
• MW: 142.227902889252
• MDL: MFCD00190216
• CID: 46092
• PubChem ID: 2760863
• Update Time: 2025-05-21

3-(Trimethylsilyl)propiolic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Trimethylsilyl)propiolic acid
• 3-(Trimethylsilyl)propynoic acid
• 3-trimethylsilylprop-2-ynoic acid
• 3-(Trimethylsilyl)propargylic Acid
• Trimethylsilylpropiolic acid
• 3-(trimethylsilyl)prop-2-ynoic acid
• 2-Propynoic acid, 3-(trimethylsilyl)-
• TMS-propynoic acid
• 3-trimethylsilylpropynoic acid
• 3-(Trimethylsilyl)propynoicacid
• IPEATTYBFBRNEB-UHFFFAOYSA-N
• 3-trimethylsilyl-2-propynoic acid
• RW1925
• MFCD00190216
• 3-(TRIMETHYLSILYL)PROPIOLICACID
• T3040
• ?3-(TRIMETHYLSILYL)PROPIOLIC ACID
• FT-0651711
• CS-W018277
• A831194
• 3-trimethylsilylprop-2-ynoic acid;3-(Trimethylsilyl)propiolic acid
• DTXSID40375385
• C75665
• 5683-31-8
• C6H10O2Si
• SCHEMBL1285864
• AKOS006220775
• 3-(Trimethylsilyl)propynoic acid, 98%
• EN300-203654
• SY040249
• DS-4941
• 3-(Trimethylsilyl) propiolic acid
• DB-021789
• s20140

• MDL： MFCD00190216
• Inchi： 1S/C6H10O2Si/c1-9(2,3)5-4-6(7)8/h1-3H3,(H,7,8)
• InChI Key： IPEATTYBFBRNEB-UHFFFAOYSA-N
• SMILES： [Si](C#CC(=O)O)(C)(C)C

Computed Properties

• Exact Mass: 142.04500
• Monoisotopic Mass: 142.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Dark yellow liquid
• Density: 1.006
• Melting Point: 46.0 to 50.0 deg-C
• Boiling Point: 110°C/10mmHg(lit.)
• Flash Point: Degrees Fahrenheit:204.8°F
  Degrees Celsius:96°C
  
• Refractive Index: 1.452
• Solubility: Soluble in methanol.
• PSA: 37.30000
• LogP: 0.95180
• Sensitiveness: Sensitive to humidity and air
• Solubility: Not determined

3-(Trimethylsilyl)propiolic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：1-10
• Hazardous Material Identification：
• TSCA：No
• Storage Condition：0-10°C
• Risk Phrases：R36/37/38
• Safety Term：S26-S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkylsilanes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-(Trimethylsilyl)propiolic acid

Comprehensive Overview of 3-(Trimethylsilyl)propiolic Acid (CAS No. 5683-31-8): Properties, Applications, and Innovations

3-(Trimethylsilyl)propiolic acid (CAS No. 5683-31-8) is a specialized organosilicon compound that has garnered significant attention in synthetic chemistry and material science. This compound, characterized by its trimethylsilyl (TMS) group and propiolic acid functionality, serves as a versatile building block for click chemistry, bioconjugation, and polymer synthesis. Its unique structure enables reactions like Huisgen cycloaddition, making it invaluable for designing bioactive molecules and advanced materials.

In recent years, the demand for 3-(Trimethylsilyl)propiolic acid has surged due to its role in drug discovery and nanotechnology. Researchers frequently search for "CAS 5683-31-8 solubility" or "TMS-propiolic acid stability," reflecting its practical challenges. The compound’s hydrolytic sensitivity requires anhydrous conditions, while its melting point (≈80°C) and molecular weight (170.27 g/mol) are critical for reaction optimization. Innovations in green chemistry have also explored its use in catalyst-free reactions, aligning with sustainability trends.

The click chemistry applications of 3-(Trimethylsilyl)propiolic acid are a hotspot. Its alkyne moiety reacts efficiently with azides via CuAAC (Copper-Catalyzed Azide-Alkyne Cycloaddition), a process widely used in biomarker labeling and drug delivery systems. Users often inquire about "TMS-propiolic acid vs. propiolic acid," highlighting its enhanced stability and reactivity. Additionally, its silyl group acts as a protective moiety, enabling selective deprotection strategies in multistep syntheses.

Beyond pharmaceuticals, 5683-31-8 is pivotal in material science. Its incorporation into conductive polymers and MOFs (Metal-Organic Frameworks) has been explored for sensors and energy storage devices. Searches like "TMS-propiolic acid conductivity" underscore its potential in flexible electronics. The compound’s thermal stability and compatibility with silicon-based substrates further drive its adoption in hybrid material development.

From a commercial perspective, 3-(Trimethylsilyl)propiolic acid is available in high purity (>98%) for research-grade and industrial-scale applications. FAQs such as "where to buy CAS 5683-31-8" or "TMS-propiolic acid suppliers" indicate its market relevance. Storage recommendations (2–8°C under inert gas) and handling precautions (avoiding moisture) are frequently discussed, emphasizing its lab-to-production scalability.

In summary, 3-(Trimethylsilyl)propiolic acid (CAS No. 5683-31-8) bridges organic synthesis, biotechnology, and advanced materials. Its synergy with click chemistry and sustainable practices positions it as a cornerstone in modern chemistry, addressing both academic queries and industrial needs.